RS 79948 hydrochloride
RS 79948 hydrochloride
Brand Name:
Vulcanchem
CAS No.:
186002-54-0
VCID:
VC0027022
InChI:
InChI=1S/C19H28N2O3S.ClH/c1-3-25(22,23)21-9-4-5-15-13-20-10-8-14-11-16(24-2)6-7-17(14)19(20)12-18(15)21;/h6-7,11,15,18-19H,3-5,8-10,12-13H2,1-2H3;1H/t15-,18+,19+;/m1./s1
SMILES:
CCS(=O)(=O)N1CCCC2C1CC3C4=C(CCN3C2)C=C(C=C4)OC.Cl
Molecular Formula:
C19H29ClN2O3S
Molecular Weight:
401 g/mol
RS 79948 hydrochloride
CAS No.: 186002-54-0
Reference Standards
VCID: VC0027022
Molecular Formula: C19H29ClN2O3S
Molecular Weight: 401 g/mol
| CAS No. | 186002-54-0 |
|---|---|
| Product Name | RS 79948 hydrochloride |
| Molecular Formula | C19H29ClN2O3S |
| Molecular Weight | 401 g/mol |
| IUPAC Name | (8aR,12aS,13aS)-12-ethylsulfonyl-3-methoxy-5,6,8,8a,9,10,11,12a,13,13a-decahydroisoquinolino[2,1-g][1,6]naphthyridine;hydrochloride |
| Standard InChI | InChI=1S/C19H28N2O3S.ClH/c1-3-25(22,23)21-9-4-5-15-13-20-10-8-14-11-16(24-2)6-7-17(14)19(20)12-18(15)21;/h6-7,11,15,18-19H,3-5,8-10,12-13H2,1-2H3;1H/t15-,18+,19+;/m1./s1 |
| Standard InChIKey | DZTZUOBWDBPPJQ-BQBHMPFISA-N |
| Isomeric SMILES | CCS(=O)(=O)N1CCC[C@H]2[C@@H]1C[C@H]3C4=C(CCN3C2)C=C(C=C4)OC.Cl |
| SMILES | CCS(=O)(=O)N1CCCC2C1CC3C4=C(CCN3C2)C=C(C=C4)OC.Cl |
| Canonical SMILES | CCS(=O)(=O)N1CCCC2C1CC3C4=C(CCN3C2)C=C(C=C4)OC.Cl |
| Synonyms | (8aR,12aS,13aS)-5,8,8a,9,10,11,12,12a,13,13a-decahydro-3-methoxy-12-(ethylsulfonyl)-6H-isoquino(2,1-g)(1,6)naphthyridine RS 79948 RS 79948-197 RS-79948 RS-79948-197 RS79948 |
| PubChem Compound | 9908991 |
| Last Modified | Nov 11 2021 |
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